3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95%
Overview
Description
3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% (3-B5F2MPP) is a compound with a wide range of applications. It is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), and is used in the synthesis of a variety of pharmaceutical agents and other compounds. 3-B5F2MPP is also used in the production of agrochemicals, and has been studied for its potential as an anti-inflammatory agent.
Scientific Research Applications
3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% has a wide range of applications in scientific research. It is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), and has been studied for its potential as an anti-inflammatory agent. It has also been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of several types of cancer cells. In addition, 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% has been used in the synthesis of a variety of pharmaceutical agents, such as non-steroidal anti-inflammatory drugs (NSAIDs), and has been studied for its potential as an insecticide.
Mechanism of Action
The mechanism of action of 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting the production of prostaglandins, 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% can reduce inflammation and pain. In addition, 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% has been shown to inhibit the growth of several types of cancer cells, suggesting that it may act as an anti-cancer agent.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% are not fully understood. However, it is known to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. By inhibiting the production of prostaglandins, 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% can reduce inflammation and pain. In addition, 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% has been shown to inhibit the growth of several types of cancer cells, suggesting that it may act as an anti-cancer agent.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% in laboratory experiments include its potency as an inhibitor of the enzyme cyclooxygenase-2 (COX-2) and its potential as an anti-inflammatory and anti-cancer agent. Additionally, 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% is relatively easy to synthesize and can be used in a variety of experiments.
The main limitation of using 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% in laboratory experiments is its potential toxicity. 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% has been shown to be toxic to certain types of cells, and therefore must be handled with caution. Additionally, 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% is a relatively new compound, and its long-term effects are not yet known.
Future Directions
Given the potential of 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% as an anti-inflammatory and anti-cancer agent, there are many potential future directions for research. These include further studies on the mechanism of action of 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95%, as well as studies on its effects on various types of cancer cells. Additionally, further research could be conducted on the potential toxicity of 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95%, as well as its potential applications in the synthesis of other compounds. Finally, further research could be conducted on the potential of 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol, 95% as an insecticide, as well as its potential applications in agrochemicals.
properties
IUPAC Name |
3-bromo-5-(5-fluoro-2-methoxyphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrFO2/c1-17-13-3-2-10(15)7-12(13)8-4-9(14)6-11(16)5-8/h2-7,16H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYKJMQGZGSBCIH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)C2=CC(=CC(=C2)Br)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrFO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50686414 |
Source
|
| Record name | 5-Bromo-5'-fluoro-2'-methoxy[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50686414 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol | |
CAS RN |
1123158-89-3 |
Source
|
| Record name | 5-Bromo-5'-fluoro-2'-methoxy[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50686414 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
